2-({2-[(4-tert-butylphenyl)sulfonyl]ethyl}thio)-1,3-benzothiazole

• IUPAC Name: 2-[2-(4-tert-butylphenyl)sulfonylethylsulfanyl]-1,3-benzothiazole
• InChI: InChI=1S/C19H21NO2S3/c1-19(2,3)14-8-10-15(11-9-14)25(21,22)13-12-23-18-20-16-6-4-5-7-17(16)24-18/h4-11H,12-13H2,1-3H3
• InChI Key: PLAYGPWQHUCWCO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)S(=O)(=O)CCSC2=NC3=CC=CC=C3S2
• Molecular Formula: C19H21NO2S3
• Molecular Weight: 391.6 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the formation of the benzothiazole ring, followed by the addition of the various substituents. The exact methods would depend on the specific reactants and conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the benzothiazole ring, with the various substituents adding complexity to the molecule. The presence of sulfur and nitrogen in the ring, along with the sulfonyl group, would likely result in a polar molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present. The benzothiazole ring might undergo electrophilic aromatic substitution reactions. The sulfanyl group (-SH) could potentially be oxidized, and the sulfonyl group might participate in substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the polar sulfonyl group and the heterocyclic ring might confer solubility in polar solvents. The exact melting point, boiling point, and other physical properties would need to be determined experimentally.

Mechanism of Action

Without specific context, it’s difficult to predict the exact mechanism of action of this compound. If it’s intended for use as a drug, its mechanism would depend on the specific biological target. The compound could potentially interact with biological macromolecules through its polar functional groups.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with any chemical, appropriate safety precautions should be taken when handling it to avoid exposure.

Future Directions

The potential applications and future directions for this compound would depend on its properties and reactivity. It could potentially be explored for use in various fields, such as medicinal chemistry, if it exhibits desirable biological activity.